N-(2,5-dimethylphenyl)-4-[(phenylsulfonyl)amino]piperidine-1-carboxamide

• IUPAC Name: N-[4-chloro-2-(trifluoromethyl)phenyl]-2-[6-(3,5-dimethylpiperidin-1-yl)pyrimidin-4-yl]sulfanylacetamide
• InChI: InChI=1S/C20H22ClF3N4OS/c1-12-5-13(2)9-28(8-12)17-7-19(26-11-25-17)30-10-18(29)27-16-4-3-14(21)6-15(16)20(22,23)24/h3-4,6-7,11-13H,5,8-10H2,1-2H3,(H,27,29)
• InChI Key: NAZBHQDKBMKNQR-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(CN(C1)C2=CC(=NC=N2)SCC(=O)NC3=C(C=C(C=C3)Cl)C(F)(F)F)C
• Molecular Formula: C20H22ClF3N4OS
• Molecular Weight: 458.9 g/mol

Description

N-(2,5-dimethylphenyl)-4-[(phenylsulfonyl)amino]piperidine-1-carboxamide, also known as DSP-4, is a chemical compound that has been used in scientific research for its unique properties. This compound has been shown to have a variety of effects on the body, including its ability to affect the central nervous system. In

Scientific Research Applications

Skeletal Muscle Sodium Channel Blockers

Constrained analogues of tocainide, including 1-Benzyl-N-(2,6-dimethylphenyl)piperidine-3-carboxamide and related compounds, were designed and synthesized as voltage-gated skeletal muscle sodium channel blockers. These analogues demonstrated a significant increase in potency and use-dependent block compared to tocainide, indicating potential applications in the development of antimyotonic agents (Catalano et al., 2008).

Gastrointestinal Motility

A series of 4-amino-5-chloro-2-methoxy-N-(piperidin-4-ylmethyl)benzamides with polar substituent groups showed effects on gastrointestinal motility. Specifically, derivatives accelerated gastric emptying and increased the frequency of defecation, highlighting their potential as novel prokinetic agents with reduced side effects (Sonda et al., 2004).

Polyamides and Poly(amide-imide)s Synthesis

The synthesis of polyamides and poly(amide–imide)s from 2,2-bis(4-aminophenoxy) benzonitrile and aromatic dicarboxylic acids or bis(carboxyphthalimide)s was reported. These polymers exhibited high thermal stability and were amorphous except for specific derivatives, suggesting applications in materials science (Saxena et al., 2003).

Antibacterial Activity

N,N-Diethyl amide bearing sulfonamides were synthesized and showed marked potency as antibacterial agents against Escherichia coli and Staphylococcus aureus. This work highlights the potential of these compounds in developing new antibacterial treatments (Ajani et al., 2013).

Enantioselective Catalysis

L-Piperazine-2-carboxylic acid derived N-formamides were developed as highly enantioselective Lewis basic catalysts for the hydrosilylation of N-aryl imines, demonstrating their utility in organic synthesis and potential for pharmaceutical applications (Wang et al., 2006).